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Compound of Interest

Compound Name: Menthyl isovalerate

CAS No.: 89-47-4

Cat. No.: B1211027

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of menthyl
isovalerate, a widely used flavoring agent, fragrance ingredient, and active pharmaceutical

ingredient in certain over-the-counter preparations. Understanding the solubility of this ester is

critical for formulation development, ensuring bioavailability, and defining its applications in

various industries.

Core Quantitative Data
The solubility of menthyl isovalerate has been reported in several common solvents. The

following table summarizes the available quantitative and semi-quantitative data to facilitate

comparison.
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Solvent Solubility Temperature Method Source(s)

Water
Practically

Insoluble

Standard

Conditions
Not Specified [1][2][3][4]

~0.3057 mg/L 25 °C Estimated [5]

Ethanol (80%) 1 mL in 10 mL Not Specified Not Specified [1]

Ethanol
Soluble / Slightly

Soluble

Standard

Conditions
Not Specified [2][3][6]

Dimethyl

Sulfoxide

(DMSO)

200 mg/mL Not Specified
Ultrasonic

assistance
[7]

55 mg/mL Not Specified
Sonication

recommended
[8]

Fixed Oils Soluble Not Specified Not Specified [9]

Experimental Protocols for Solubility Determination
While specific, detailed experimental protocols for determining the solubility of menthyl
isovalerate are not extensively published, standardized methods are well-established for

compounds of this nature. The following methodologies, based on regulatory guidelines and

common laboratory practice, are recommended for generating precise and reliable solubility

data.

OECD Guideline 105: Water Solubility (Flask Method)
For determining the water solubility of substances like menthyl isovalerate, the flask method

as described in OECD Guideline 105 is appropriate, particularly for compounds with solubility

above 10⁻² g/L.

Principle: A supersaturated solution of the test substance in water is created and allowed to

equilibrate at a constant temperature. After equilibrium is reached, the concentration of the

dissolved substance in the aqueous phase is determined by a suitable analytical method.

Detailed Methodology:
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Preparation: Add an excess amount of menthyl isovalerate to a flask containing purified

water. The amount should be sufficient to ensure that a solid/liquid phase is visible after

equilibration.

Equilibration: The flask is sealed and agitated at a constant temperature (e.g., 20 ± 0.5 °C)

for a sufficient period to reach equilibrium. A preliminary test can determine the necessary

time, which is often 24 to 48 hours.

Phase Separation: After equilibration, the mixture is left to stand at the test temperature to

allow for the separation of undissolved menthyl isovalerate. Centrifugation at the same

temperature is recommended to remove undissolved droplets.

Sampling and Analysis: A sample of the clear, aqueous supernatant is carefully withdrawn.

The concentration of menthyl isovalerate in the sample is then determined using a

validated analytical technique such as Gas Chromatography (GC) with a Flame Ionization

Detector (FID) or High-Performance Liquid Chromatography (HPLC).

Shake-Flask Method for Organic Solvents
The shake-flask method is a widely recognized and reliable technique for determining the

equilibrium solubility of a solute in a solvent.

Principle: An excess amount of the solute is mixed with the solvent, and the mixture is agitated

at a constant temperature until equilibrium is achieved. The concentration of the solute in the

resulting saturated solution is then measured.

Detailed Methodology:

Preparation: An excess amount of menthyl isovalerate is added to a series of vials, each

containing a different organic solvent of interest (e.g., ethanol, isopropanol, propylene glycol,

etc.).

Equilibration: The vials are sealed and placed in a constant-temperature shaker bath. They

are agitated for a predetermined period (e.g., 48-72 hours) to ensure that equilibrium is

reached.
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Phase Separation: The vials are removed from the shaker and allowed to stand at the

constant temperature to allow any undissolved menthyl isovalerate to settle. If necessary,

the samples can be centrifuged or filtered through a solvent-compatible filter (e.g., PTFE) to

ensure a clear supernatant.

Analysis: An aliquot of the supernatant is carefully diluted with an appropriate solvent, and

the concentration of menthyl isovalerate is quantified using a suitable analytical method,

such as GC-FID or HPLC-UV.

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the study of

menthyl isovalerate's solubility.
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Workflow for Shake-Flask Solubility Determination

Preparation

Equilibration

Phase Separation

Analysis

Add excess menthyl isovalerate to solvent in vial

Seal vial

Agitate at constant temperature (e.g., 25°C)

Allow to equilibrate for 24-72 hours

Cease agitation, let stand at constant temperature

Centrifuge or filter to remove undissolved solute

Withdraw aliquot of clear supernatant

Dilute sample appropriately

Quantify concentration via validated analytical method (e.g., GC, HPLC)

end

Report Solubility

Click to download full resolution via product page

Caption: Workflow for Shake-Flask Solubility Determination.
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Factors Influencing Menthyl Isovalerate Solubility

Solute Properties

Solvent Properties

System Conditions

Menthyl Isovalerate
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Hydrogen Bonding
Capacity

Temperature

Pressure

pH (for aqueous systems)

Click to download full resolution via product page

Caption: Factors Influencing Menthyl Isovalerate Solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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